Cas no 329314-68-3 (2,4-Difluoro-5-methylbenzonitrile)
329314-68-3 structure
2,4-Difluoro-5-methylbenzonitrile Properties
Names and Identifiers
-
- 2,4-Difluoro-5-methylbenzonitrile
- C8H5F2N
- 2,4-difluoro-5-methyl-benzonitrile
- CTK7C7128
- PubChem8339
- SBB065057
- SureCN862662
- 329314-68-3
- DTXSID00444263
- AS-30464
- MFCD09835341
- CS-W018081
- 2 pound not4-difluoro-5-methyl-benzonitrile
- J-507204
- AKOS005257622
- Benzonitrile, 2,4-difluoro-5-methyl-
- 2,4-Difluoro-5-methylbenzoni trile
- AC-22907
- Benzonitrile, 2,4-difluoro-5-methyl- (9CI)
- SCHEMBL862662
- +Expand
-
- MFCD09835341
- QUUFHRSTBTZWMA-UHFFFAOYSA-N
- InChI=1S/C8H5F2N/c1-5-2-6(4-11)8(10)3-7(5)9/h2-3H,1H3
- CC1=CC(=C(C=C1F)F)C#N
Computed Properties
- 153.03905
- 0
- 3
- 0
- 153.03900549g/mol
- 11
- 184
- 0
- 0
- 0
- 0
- 0
- 1
- 2.2
- 23.8Ų
Experimental Properties
- 23.79
- 1.487
- 212.817°C at 760 mmHg
- 43-50℃
- 82.509°C
- 1.217
2,4-Difluoro-5-methylbenzonitrile Price
2,4-Difluoro-5-methylbenzonitrile Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:329314-68-3)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:329314-68-3)
TANG SI LEI
15026964105
2881489226@qq.com
2,4-Difluoro-5-methylbenzonitrile Related Literature
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1. Synthesis of nonpolar peptide nucleic acid monomers containing fluoroaromaticsNorio Shibata,Biplab Kumar Das,Hiroshi Honjo,Yoshio Takeuchi J. Chem. Soc. Perkin Trans. 1 2001 1605
-
2. Design and synthesis of N-nonpolar nucleobase dipeptides: application of the Ugi reaction for the preparation of dipeptides having fluoroarylalkyl groups appended to the nitrogen atom
329314-68-3 (2,4-Difluoro-5-methylbenzonitrile) Related Products
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- 1897-52-5(2,6-Difluorobenzonitrile)
- 2377-81-3(2,4,5,6-Tetrafluoroisophthalonitrile)
- 3939-09-1(2,4-Difluorobenzonitrile)
- 5216-17-1(2,3,5,6-Tetrafluorobenzonitrile)
- 16582-93-7(2,3,4,5-Tetrafluorobenzonitrile)
- 64113-84-4(2-Fluoro-5-methylbenzonitrile)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:329314-68-3)2,4-Difluoro-5-methylbenzonitrile
99%
25g
256.0